Cas no 1361218-99-6 (3-cyclopropyl-1λ?-thiomorpholine-1,1-dione hydrochloride)

• Product Name: 3-cyclopropyl-1λ?-thiomorpholine-1,1-dione hydrochloride
• CAS No: 1361218-99-6
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• MDL: MFCD29041217
• CID: 4593236
• PubChem ID: 66582649
• Update Time: 2025-10-28

3-cyclopropyl-1λ?-thiomorpholine-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropylthiomorpholine 1,1-dioxide hydrochloride
• 3-cyclopropyl-1lambda6-thiomorpholine-1,1-dione hydrochloride
• 3-cyclopropyl-1,4-thiazinane 1,1-dioxide;hydrochloride
• Z2235790622
• 3-cyclopropyl-1λ?-thiomorpholine-1,1-dione hydrochloride
• EN300-245231
• IEPNXPZDCJUYMB-UHFFFAOYSA-N
• 3-cyclopropyl-1lambda6-thiomorpholine-1,1-dionehydrochloride
• 3-Cyclopropylthiomorpholine1,1-dioxidehydrochloride
• 3-cyclopropyl-1
• A1-27134
• E?-thiomorpholine-1,1-dione hydrochloride
• 1361218-99-6
• SCHEMBL17240
• G73267

• MDL： MFCD29041217
• Inchi： 1S/C7H13NO2S.ClH/c9-11(10)4-3-8-7(5-11)6-1-2-6;/h6-8H,1-5H2;1H
• InChI Key： IEPNXPZDCJUYMB-UHFFFAOYSA-N
• SMILES： Cl.S1(CCNC(C1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 211.0433776g/mol
• Monoisotopic Mass: 211.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 3-cyclopropyl-1λ?-thiomorpholine-1,1-dione hydrochloride

Introduction to 3-cyclopropyl-1λ?-thiomorpholine-1,1-dione hydrochloride (CAS No. 1361218-99-6)

3-cyclopropyl-1λ?-thiomorpholine-1,1-dione hydrochloride, identified by the chemical identifier CAS No. 1361218-99-6, represents a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the thiomorpholine class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of a cyclopropyl group and a dione moiety in its molecular framework endows it with unique chemical properties that make it a subject of intense interest among researchers exploring novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for various pharmaceutical applications, including preclinical studies and potential clinical trials. The thiomorpholine ring, characterized by a sulfur atom bridging two morpholine-like structures, is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. This structural feature contributes to the compound's potential as an active pharmaceutical ingredient (API) in the development of drugs targeting neurological disorders, infectious diseases, and other therapeutic areas.

In recent years, there has been growing attention on thiomorpholine derivatives due to their demonstrated efficacy in modulating biological pathways relevant to human health. The cyclopropyl substituent in 3-cyclopropyl-1λ?-thiomorpholine-1,1-dione hydrochloride introduces steric hindrance and electronic effects that can fine-tune the compound's binding affinity and selectivity towards specific biological targets. This has led to its investigation as a lead compound in several drug discovery programs aimed at addressing unmet medical needs.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Thiomorpholine derivatives have been reported to exhibit neuroprotective, antipsychotic, and anti-inflammatory properties, making them attractive candidates for conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Preliminary studies have suggested that 3-cyclopropyl-1λ?-thiomorpholine-1,1-dione hydrochloride may interact with neurotransmitter systems involved in these pathologies, potentially offering a new therapeutic approach.

Furthermore, the compound's structural features make it a promising candidate for antimicrobial applications. The sulfur atom in the thiomorpholine ring can participate in coordination interactions with bacterial enzymes or cellular components, disrupting essential metabolic pathways. This mechanism of action has been explored in various thiomorpholine-based compounds, suggesting that 3-cyclopropyl-1λ?-thiomorpholine-1,1-dione hydrochloride could exhibit potent activity against resistant bacterial strains. Current research is focusing on optimizing its antimicrobial properties through structure-activity relationship (SAR) studies and molecular modeling.

The synthesis of 3-cyclopropyl-1λ?-thiomorpholine-1,1-dione hydrochloride involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in designing complex molecular architectures. The introduction of the cyclopropyl group requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, the formation of the dione moiety necessitates precise control over oxidation reactions to avoid unwanted side products. These synthetic challenges underscore the importance of advanced synthetic methodologies in pharmaceutical research.

In conclusion, 3-cyclopropyl-1λ?-thiomorpholine-1,1-dione hydrochloride (CAS No. 1361218-99-6) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts aimed at treating neurological disorders and infectious diseases. As research continues to uncover new therapeutic possibilities for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.